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Compound of Interest

Compound Name: 10-Acetamidodecanoic acid

Cat. No.: B15301056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 10-Acetamidodecanoic acid, a modified

fatty acid with potential applications in various research and development domains. This

document consolidates its fundamental chemical properties, outlines general methodologies for

its synthesis and analysis, and explores its potential role in cellular signaling pathways, offering

a valuable resource for professionals in the life sciences.

Core Chemical Properties
10-Acetamidodecanoic acid is a derivative of decanoic acid, a 10-carbon saturated fatty acid.

It is characterized by the presence of an acetamido group at the 10th carbon position. This

modification alters the physicochemical properties of the parent molecule, introducing a polar

amide group at the terminus of the hydrophobic carbon chain.

Property Value

Chemical Formula C₁₂H₂₃NO₃

Molecular Weight 229.32 g/mol

IUPAC Name 10-acetamidodecanoic acid
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While specific, validated protocols for the synthesis and analysis of 10-Acetamidodecanoic
acid are not widely published, established methods for the N-acetylation of amino acids and

the analysis of N-acyl amino acids can be readily adapted.

General Synthesis of N-Acetylated Amino Acids
A common method for the N-acetylation of a terminal amino group on a fatty acid involves the

use of acetic anhydride. The following is a generalized protocol:

Dissolution: The starting material, 10-aminodecanoic acid, is dissolved in a suitable solvent

system, often a mixture of acetic acid and water.

Acetylation: Acetic anhydride is added to the solution, typically in a slight molar excess. The

reaction is often performed at a controlled temperature, for instance, between 40-70°C, with

stirring for a period of 1 to 6 hours.[1][2]

Reaction Quenching and Product Isolation: After the reaction is complete, the excess acetic

anhydride is quenched, often by the addition of water. The product, 10-Acetamidodecanoic
acid, can then be isolated through crystallization by cooling the solution.

Purification: The crude product can be further purified by recrystallization from an appropriate

solvent to achieve high purity.

General Analysis of N-Acyl Amino Acids
The characterization and quantification of N-acyl amino acids like 10-Acetamidodecanoic
acid are typically achieved using chromatographic and mass spectrometric techniques.

Sample Preparation: The sample containing the analyte is prepared, which may involve

extraction from a biological matrix.

Chromatographic Separation: High-Performance Liquid Chromatography (HPLC) is a widely

used technique for separating N-acyl amino acids from other components in a mixture.[3] A

C18 reverse-phase column is often employed with a gradient elution using a mobile phase

consisting of an aqueous component (often with a formic acid modifier) and an organic

solvent like acetonitrile or methanol.
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Mass Spectrometric Detection: The HPLC system is often coupled to a mass spectrometer

(LC-MS) for sensitive and specific detection.[4] Electrospray ionization (ESI) is a common

ionization technique for these molecules. The mass spectrometer can be operated in full-

scan mode to identify the molecular ion of 10-Acetamidodecanoic acid or in selected ion

monitoring (SIM) or multiple reaction monitoring (MRM) mode for targeted quantification.

Potential Role in Signaling Pathways
While direct evidence for the involvement of 10-Acetamidodecanoic acid in specific signaling

pathways is limited, the broader class of N-acyl amino acids has been recognized for its role as

signaling molecules.[5] These molecules can modulate various physiological processes.

N-acyl amino acids are known to interact with G protein-coupled receptors (GPCRs) and ion

channels, influencing downstream signaling cascades.[6] They are part of a larger family of

lipid signaling molecules that includes the well-studied endocannabinoids.[5] The structural

similarity of 10-Acetamidodecanoic acid to these signaling lipids suggests it may have

analogous functions.

The diagram below illustrates a generalized workflow for investigating the biological activity of a

novel N-acyl amino acid like 10-Acetamidodecanoic acid.
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Experimental workflow for the investigation of 10-Acetamidodecanoic acid.

This guide provides a foundational understanding of 10-Acetamidodecanoic acid for

researchers and professionals. The provided general protocols and conceptual framework for

signaling studies can serve as a starting point for more specific and in-depth investigations into

the properties and potential applications of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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